Cas no 1009075-42-6 (1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole)

1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole structure
1009075-42-6 structure
Product Name:1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole
CAS No:1009075-42-6
MF:C14H17N3
MW:227.304882764816
CID:1126534
PubChem ID:18507064
Update Time:2025-04-20

1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(8-Azabicyclo[3.2.1]oct-3-yl)-1H-benzimidazole
    • 1-(8-Azabicyclo[3.2.1]oct-3-yl)benzimidazole
    • 1-{8-azabicyclo[3.2.1]octan-3-yl}-1H-1,3-benzodiazole
    • 1-(8-azabicyclo[3.2.1]octan-3-yl)benzimidazole
    • SCHEMBL1574166
    • 1009075-42-6
    • 1-(8-azabicyclo[3.2.1]octan-3-yl)-1H-benzo[d]imidazole
    • CS-0439714
    • 1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole
    • MDL: MFCD10039827
    • Inchi: 1S/C14H17N3/c1-2-4-14-13(3-1)15-9-17(14)12-7-10-5-6-11(8-12)16-10/h1-4,9-12,16H,5-8H2
    • InChI Key: OGOZBBGHZSRLBJ-UHFFFAOYSA-N
    • SMILES: N1C2CCC1CC(C2)N1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 227.142247555g/mol
  • Monoisotopic Mass: 227.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 408.1±55.0 °C at 760 mmHg
  • Flash Point: 200.6±31.5 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(8-Azabicyclo3.2.1octan-3-yl)benzimidazole Security Information

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